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Experimental Findings for GSK2188931B

The table below summarizes the key in vivo and in vitro findings for GSK2188931B from a single identified

study [1].

Model
System

Treatment Key Results
Reported P-
values

In Vivo (Rat
MI Model)

GSK2188931B (80

mg/kg/d) for 5 weeks

Improved LV ejection fraction (MI+Veh:

30±2%; MI+GSK: 43±2%)

P < 0.01

Reduced collagen in peri-infarct zone

(MI+Veh: 9.06±0.48%; MI+GSK:
6.31±0.63%)

P < 0.05

Reduced macrophage infiltration in peri-
infarct zone

P < 0.05

In Vitro (Cell
Studies)

GSK2188931B on
cardiac cells

Reduced AngII- and TNFα-stimulated
myocyte hypertrophy

P < 0.05

Reduced AngII- and TGFβ-stimulated
cardiac fibroblast collagen synthesis

P < 0.05
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Model
System

Treatment Key Results
Reported P-
values

Reduced markers of gene expression

(ANP, β-MHC, CTGF, CI)

P < 0.05

Reduced TNFα gene expression in LPS-

stimulated monocytes

P < 0.05

Experimental Protocol Details

The study provided the following methodological details for its key experiments [1]:

In Vivo Model: Rats were subjected to myocardial infarction (MI), and GSK2188931B was

administered post-MI at 80 mg/kg/day in chow for 5 weeks.
Functional Assessment: Left ventricular (LV) ejection fraction was measured to assess cardiac

function.
Histological Analysis: Collagen deposition was quantified in the LV non-infarct and peri-infarct

zones using picrosirius red and collagen I staining. Macrophage infiltration was also assessed in the
peri-infarct zone.

In Vitro Models:
Myocyte Hypertrophy: Stimulated with Angiotensin II (AngII) and Tumor Necrosis Factor-alpha

(TNFα).
Cardiac Fibroblast Collagen Synthesis: Stimulated with AngII and Transforming Growth

Factor-beta (TGFβ).
Monocyte Inflammation: Stimulated with lipopolysaccharide (LPS).

Gene Expression Markers: Measured expression of ANP (atrial natriuretic peptide), β-MHC (beta-
myosin heavy chain), CTGF (connective tissue growth factor), and CI (collagen I).

sEH Inhibitor Mechanism and Context

While specific pathway diagrams for GSK2188931B are not available, the compound is a soluble epoxide

hydrolase (sEH) inhibitor. The diagram below illustrates the general biological context of sEH activity and

the proposed mechanism of sEH inhibitors like GSK2188931B in cardioprotection.
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1. Soluble epoxide hydrolase inhibition exerts beneficial anti-remodeling... [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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